Cas no 821801-01-8 (Butanamide, N-[(1S)-2-oxocycloheptyl]-)
![Butanamide, N-[(1S)-2-oxocycloheptyl]- structure](https://www.kuujia.com/scimg/cas/821801-01-8x500.png)
821801-01-8 structure
Product name:Butanamide, N-[(1S)-2-oxocycloheptyl]-
Butanamide, N-[(1S)-2-oxocycloheptyl]- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, N-[(1S)-2-oxocycloheptyl]-
- N-[(1S)-2-oxocycloheptyl]butanamide
- 821801-01-8
- DTXSID50461586
-
- Inchi: InChI=1S/C11H19NO2/c1-2-6-11(14)12-9-7-4-3-5-8-10(9)13/h9H,2-8H2,1H3,(H,12,14)/t9-/m0/s1
- InChI Key: SCWVGSOLKATSDY-VIFPVBQESA-N
- SMILES: CCCC(=O)NC1CCCCCC1=O
Computed Properties
- Exact Mass: 197.141578849g/mol
- Monoisotopic Mass: 197.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2Ų
- XLogP3: 1.6
Butanamide, N-[(1S)-2-oxocycloheptyl]- Related Literature
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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